4-O-Demethylisokadsurenin D

• Molecular Formula: C21H24O5
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C21H24O5/c1-6-9-21-11-16(26-5)19(22)18(20(21)23)17(12(21)2)13-7-8-14(24-3)15(10-13)25-4/h6-8,10-12,17-18H,1,9H2,2-5H3/t12-,17+,18+,21+/m1/s1
• InChIKey: IYEJIWMVJJRSMG-ZUJDROPSSA-N

4-O-Demethylisokadsurenin D Procurement Attributes

4-O-Demethylisokadsurenin D is a naturally occurring lignan (CAS: 89104-59-6) belonging to the methoxyphenol subclass [1]. It is isolated from the aerial parts of Piper kadsura (Choisy) Ohwi and is characterized by a bicyclo[3.2.1]oct-3-ene-2,8-dione core with a 4-hydroxy-3-methoxyphenyl substituent [2]. Its molecular formula is C₂₀H₂₂O₅ (MW: 342.4 g/mol) [3]. As a demethylated derivative of isokadsurenin D, it possesses a free phenolic hydroxyl group that distinguishes it from its fully methylated analogs.

Natural product standard from Piper kadsura aerial parts for phytochemical authentication and chemotaxonomic studies.

4-Hydroxy-3-methoxyphenyl substitution variant; enables H-bond donor studies absent in dimethoxy analogs.

Supports PAF receptor antagonist SAR and positional isomer profiling workflows.

• [1] NP-MRD. Showing NP-Card for 4-O-Demethylisokadsurenin D (NP0138344). View Source
• [2] ChemWhat. 4-O-Demethylisokadsurenin D CAS#: 89104-59-6. View Source
• [3] PubChem. 4-O-Demethylisokadsurenin D (CID: 101282027). View Source

4-O-Demethylisokadsurenin D Substitution Risks

Lignans from the Piper and Kadsura genera exhibit marked structure–activity divergence driven by subtle differences in methylation, stereochemistry, and core scaffold arrangement [1]. 4-O-Demethylisokadsurenin D features a specific 4′-O-demethylation that introduces a hydrogen-bond donor and alters both solubility and electronic surface properties relative to its fully methylated counterpart isokadsurenin D [2]. This single structural modification can translate into differential target engagement, as demonstrated by the >50% reduction in PAF receptor antagonism observed between natural and racemic kadsurenone [3]. Consequently, substituting 4-O-Demethylisokadsurenin D with isokadsurenin D, kadsurenin D, or 4-O-demethylkadsurenin D without empirical validation risks confounding biological readouts and irreproducible results.

Isokadsurenin D (3,4-dimethoxy) lacks phenolic -OH; may alter H-bond interactions, metabolic stability, and target engagement.

Kadsurenin K (5-methoxy regioisomer) may shift PAF receptor binding due to methoxy position change.

Isokadsurenin D from Kadsura coccinea roots introduces different plant-source congeners; may confound botanical authentication.

• [1] Fan D, et al. Lignans from the genus Piper L. and their pharmacological activities: An updated review. Fitoterapia. 2023. View Source
• [2] NP-MRD. Showing NP-Card for 4-O-Demethylisokadsurenin D (NP0138344). View Source
• [3] Ponpipom MM, et al. Structure-activity relationships of kadsurenone analogues. J Med Chem. 1987;30(1):136-142. View Source

Differentiation from Structural Analogs

Phenolic -OH vs. Methoxy Substitution

4-O-Demethylisokadsurenin D differs from isokadsurenin D by the absence of a methyl group on the 4′-O position of the phenyl ring, resulting in a hydroxyl moiety capable of acting as a hydrogen-bond donor [1]. This modification reduces the molecular weight from 356.4 g/mol (isokadsurenin D, C₂₁H₂₄O₅) to 342.4 g/mol and alters the calculated logP from ~3.8 to ~3.3, indicating increased hydrophilicity .

Phenyl substitution

Class-level

Target: 4-hydroxy-3-methoxyphenyl
MW 342.4, HBD 1

vs. Isokadsurenin D: 3,4-dimethoxyphenyl
MW 356.4, HBD 0

Substitution alters hydrogen-bond capacity; may influence target pharmacophore and ADME properties.

Class-level inference; no direct bioassay data for target.

Evidence Dimension	Molecular weight and hydrogen-bond donor count
Target Compound Data	342.4 g/mol; 1 H-bond donor (phenolic OH)
Comparator Or Baseline	Isokadsurenin D: 356.4 g/mol; 0 H-bond donors
Quantified Difference	ΔMW = -14 g/mol; ΔHBD = +1
Conditions	Structural analysis based on IUPAC name and SMILES

Why This Matters

The free phenolic hydroxyl alters solubility, chromatographic retention, and potential intermolecular interactions with protein targets, directly impacting experimental design in binding assays and formulation.

• [1] PubChem. Isokadsurenin D (CID: 101282028). View Source

Enzymatic Demethylation Susceptibility

4-O-Demethylisokadsurenin D is isolated from the aerial parts of Piper kadsura (Choisy) Ohwi , whereas its close analog isokadsurenin D is obtained from the roots and stems of Kadsura coccinea (Schisandraceae) . This divergence in plant family, organ, and genus implies distinct co-occurring metabolite backgrounds, which can influence purification complexity and the potential for cross-contamination with structurally similar but functionally distinct lignans.

Metabolic probe

Supporting evidence

4-O-demethylated product serves directly as conjugation substrate (UGTs, SULTs); isokadsurenin D requires prior demethylation.

Supports direct enzyme-substrate specificity assays for metabolic pathway studies.

Inferred from plant secondary metabolism pathways.

Evidence Dimension	Botanical source and plant part
Target Compound Data	Piper kadsura (aerial parts)
Comparator Or Baseline	Isokadsurenin D: Kadsura coccinea (roots/stems)
Quantified Difference	N/A (qualitative difference)
Conditions	Reported isolation procedures in vendor documentation

Why This Matters

For researchers conducting metabolomic profiling or requiring high-purity reference standards, the botanical origin defines the specific impurity and co-metabolite signature, affecting assay reproducibility and the validity of comparative studies.

Botanical Source Differentiation

A comprehensive search of primary literature and authoritative databases (PubMed, BindingDB, ChEMBL) reveals no quantitative bioactivity data (e.g., IC50, EC50, Ki) for 4-O-Demethylisokadsurenin D [1]. In contrast, related lignans such as kadsurenone have well-characterized PAF receptor antagonism (IC50 = 1 × 10⁻⁷ M) [2] and NO production inhibition (IC50 values ranging from 4.3 to 47.5 μM for various neolignans from Piper kadsura) [3]. The lack of established activity data for 4-O-Demethylisokadsurenin D means any functional superiority or equivalence relative to comparators remains unproven.

Botanical source

Data to verify

Target: Piper kadsura aerial parts. Comparator: Kadsura coccinea roots/stems. Distinct plant families (Piperaceae vs. Schisandraceae).

Species-specific sourcing; may affect chemotaxonomic consistency and congener profiles.

Data to verify; supplier documentation only.

Evidence Dimension	Bioactivity data availability
Target Compound Data	No reported IC50/EC50 values in primary literature
Comparator Or Baseline	Kadsurenone: IC50 = 1 × 10⁻⁷ M (PAF receptor); Neolignans: IC50 = 4.3–47.5 μM (NO inhibition)
Quantified Difference	Data gap
Conditions	Literature survey as of 2025

Why This Matters

This data gap compels users to conduct their own head-to-head bioassays; procurement decisions should be based on the compound's unique structural identity rather than assumed bioactivity.

• [1] PubMed, BindingDB, ChEMBL searches for '4-O-Demethylisokadsurenin D' and '89104-59-6' performed on 2025-04-18. View Source
• [2] Ponpipom MM, et al. Structure-activity relationships of kadsurenone analogues. J Med Chem. 1987;30(1):136-142. View Source
• [3] Neolignans with anti-inflammatory activity from Piper kadsura (Choisy) Ohwi. Nat Prod Res. 2024. View Source

4-O-Demethylisokadsurenin D Research Applications

PAF Antagonist Positional Isomer SAR

Given its isolation from P. kadsura aerial parts , 4-O-Demethylisokadsurenin D serves as an authenticated reference standard for the identification and quantification of demethylated lignans in plant extracts. Its distinct retention time (due to increased polarity from the free phenol) relative to isokadsurenin D enables chromatographic discrimination in metabolomic fingerprinting studies [1].

Piper kadsura Botanical Authentication

The absence of reported bioactivity makes 4-O-Demethylisokadsurenin D a suitable negative control or baseline compound in assays designed to evaluate the contribution of the 4′-O-methyl group to target engagement. When co-tested with isokadsurenin D or kadsurenone, it allows for direct attribution of activity shifts to methylation status [2].

Phase II Glucuronidation and Sulfation Substrate

The free phenolic hydroxyl in 4-O-Demethylisokadsurenin D introduces a hydrogen-bond donor absent in fully methylated analogs [1]. This structural feature makes it a valuable tool compound for dissecting the role of specific hydrogen-bonding interactions in protein–ligand complexes, particularly in studies of enzymes or receptors where such interactions are critical.

Anti-Inflammatory Screening Cascade Standard

As a characteristic secondary metabolite of P. kadsura, 4-O-Demethylisokadsurenin D can be employed as a phytochemical marker to ensure the authenticity and batch-to-batch consistency of botanical raw materials used in traditional medicine preparations or dietary supplements .

Application

Selection Property

Validation Focus

PAF receptor positional isomer SAR studies

3-methoxy vs. 5-methoxy substitution variant

Positional isomer comparative potency profiling

Piper kadsura botanical authentication

Species-specific neolignan marker

HPLC marker quantification in herbal samples

Phase II conjugation substrate studies

Free phenolic -OH conjugation handle

UGT/SULT metabolite generation for LC-MS/MS method development

Anti-inflammatory screening cascade reference

Purified neolignan standard for extract deconvolution

Comparative PAF antagonism assay benchmarking

• [1] NP-MRD. Showing NP-Card for 4-O-Demethylisokadsurenin D (NP0138344). View Source
• [2] Ponpipom MM, et al. Structure-activity relationships of kadsurenone analogues. J Med Chem. 1987;30(1):136-142. View Source